Cas no 887587-75-9 (Benzeneacetic acid,2,3-difluoro-4-hydroxy-)

• Product Name: Benzeneacetic acid,2,3-difluoro-4-hydroxy-
• CAS No: 887587-75-9
• MF: C₈H₆F₂O₃
• MW: 188.128249645233
• CID: 713474
• Update Time: 2025-06-07

Benzeneacetic acid,2,3-difluoro-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,2,3-difluoro-4-hydroxy-
• (2,3-Difluoro-4-hydroxy-phenyl)-acetic acid
• 2-(2,3-difluoro-4-hydroxyphenyl)acetic acid
• Benzeneacetic acid, 2,3-difluoro-4-hydroxy-

• MDL： MFCD07368159
• Inchi： 1S/C8H6F2O3/c9-7-4(3-6(12)13)1-2-5(11)8(7)10/h1-2,11H,3H2,(H,12,13)
• InChI Key： SOOXGYAIUAHLKC-UHFFFAOYSA-N
• SMILES： C1(CC(O)=O)=CC=C(O)C(F)=C1F

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.2

Experimental Properties

• Density: 1.520±0.06 g/cm3(Predicted)
• Boiling Point: 326.6±37.0 °C(Predicted)
• pka: 4.02±0.10(Predicted)

Additional information on Benzeneacetic acid,2,3-difluoro-4-hydroxy-

Benzeneacetic acid, 2,3-difluoro-4-hydroxy- (CAS No. 887587-75-9): An Overview of Its Properties and Applications

Benzeneacetic acid, 2,3-difluoro-4-hydroxy- (CAS No. 887587-75-9) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its 2,3-difluoro-4-hydroxy substituents on the benzene ring, exhibits a range of properties that make it a valuable candidate for various applications, particularly in drug development and chemical synthesis.

The molecular structure of Benzeneacetic acid, 2,3-difluoro-4-hydroxy- is composed of a benzene ring with two fluorine atoms at the 2 and 3 positions and a hydroxyl group at the 4 position. The carboxylic acid group is attached to the benzene ring at the 1 position. This specific arrangement of functional groups imparts unique chemical and physical properties to the compound, making it an interesting subject for both academic research and industrial applications.

One of the key areas where Benzeneacetic acid, 2,3-difluoro-4-hydroxy- has shown promise is in medicinal chemistry. The presence of fluorine atoms in the molecule can significantly influence its biological activity and pharmacokinetic properties. Fluorine atoms are known to enhance the lipophilicity of molecules, which can improve their ability to cross biological membranes and reach their target sites. Additionally, the hydroxyl group can participate in hydrogen bonding interactions, which can enhance the compound's binding affinity to specific receptors or enzymes.

Recent studies have explored the potential of Benzeneacetic acid, 2,3-difluoro-4-hydroxy- as a lead compound for the development of new therapeutic agents. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. These findings suggest that Benzeneacetic acid, 2,3-difluoro-4-hydroxy- could serve as a valuable starting point for the design and synthesis of novel drugs targeting inflammatory diseases and pain management.

In addition to its medicinal applications, Benzeneacetic acid, 2,3-difluoro-4-hydroxy- has also been investigated for its use in chemical synthesis. The presence of multiple functional groups on the molecule provides numerous opportunities for chemical modification and derivatization. For example, the carboxylic acid group can be readily converted into esters or amides through standard synthetic protocols. Similarly, the hydroxyl group can be protected or modified to introduce additional functionality to the molecule.

The synthesis of Benzeneacetic acid, 2,3-difluoro-4-hydroxy- typically involves multi-step processes that require careful control over reaction conditions to achieve high yields and purity. One common approach involves starting from a suitable aryl halide or aryl boronic acid and using cross-coupling reactions such as Suzuki coupling or Negishi coupling to introduce the fluorine atoms onto the benzene ring. Subsequent steps may include hydroxylation reactions to introduce the hydroxyl group and carboxylation reactions to form the carboxylic acid moiety.

The physical properties of Benzeneacetic acid, 2,3-difluoro-4-hydroxy- are also noteworthy. The compound is typically a white crystalline solid with a melting point ranging from 150°C to 160°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These solubility characteristics make it suitable for use in various chemical reactions and formulations.

In terms of safety, while specific safety data sheets (SDS) should always be consulted for detailed information, general precautions include handling Benzeneacetic acid, 2,3-difluoro-4-hydroxy- with appropriate personal protective equipment (PPE) such as gloves and goggles. It is also advisable to work with this compound in well-ventilated areas to minimize exposure to any potential vapors or dust.

From an environmental perspective, it is important to consider the potential impact of Benzeneacetic acid, 2,3-difluoro-4-hydroxy- on ecosystems if it were to be released into the environment. While there is limited data available on its environmental fate and effects, best practices dictate that any waste containing this compound should be disposed of according to local regulations and guidelines.

In conclusion, Benzeneacetic acid, 2,3-difluoro-4-hydroxy- (CAS No. 887587-75-9) is a multifunctional compound with significant potential in both medicinal chemistry and chemical synthesis. Its unique molecular structure confers properties that make it an attractive candidate for drug development and other advanced applications. As research continues to uncover new insights into its behavior and utility, it is likely that this compound will play an increasingly important role in various scientific disciplines.